2-ethoxy-N-(3-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl)benzamide

• IUPAC Name: 2-ethoxy-N-[3-(3-methyl-1,2,4-oxadiazol-5-yl)phenyl]benzamide
• InChI: InChI=1S/C18H17N3O3/c1-3-23-16-10-5-4-9-15(16)17(22)20-14-8-6-7-13(11-14)18-19-12(2)21-24-18/h4-11H,3H2,1-2H3,(H,20,22)
• InChI Key: DAHLNMMZFHGRIL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C3=NC(=NO3)C
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles has depended on carboxylic acids as feedstocks to produce 1,2-diacyl hydrazines, or N-acyl hydrazones—synthetic precursors poised to undergo oxadiazole synthesis via dehydrative or oxidative methods. A one-pot 1,3,4-oxadiazole synthesis-arylation strategy for accessing 2,5-disubstituted 1,3,4-oxadiazoles, from carboxylic acids, N-isocyaniminotriphenylphosphorane (NIITP), and aryl iodides, has been reported.

Chemical Reactions Analysis

The reaction sequence of 1,3,4-oxadiazoles, featuring a second stage copper-catalyzed 1,3,4-oxadiazole arylation, was found to tolerate (hetero)aryl, alkyl, and alkenyl carboxylic acids, and (hetero)aryl iodide coupling partners.

Future Directions

The development of novel efficient and convenient methods for synthesis of 1,2,4-oxadiazoles with diverse periphery functionalities is an important goal for modern organic chemistry. The interest in 1,2,4-oxadiazoles’ biological application has been doubled in the last fifteen years.